(E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[1-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]azetidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H27N3O4/c1-26-17-5-3-14(11-18(17)27-2)4-6-19(24)23-12-16(13-23)22-9-7-15(8-10-22)20(21)25/h3-6,11,15-16H,7-10,12-13H2,1-2H3,(H2,21,25)/b6-4+
• InChI Key: ORMCZEACGRPHEB-GQCTYLIASA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2CC(C2)N3CCC(CC3)C(=O)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)N2CC(C2)N3CCC(CC3)C(=O)N)OC
• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.4 g/mol

Description

(E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide is a chemical compound that has been the subject of scientific research in recent years. It is a piperidine derivative that has shown potential as a therapeutic agent for various medical conditions.

Mechanism of Action

The exact mechanism of action of (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters.
Biochemical and Physiological Effects:
Studies have shown that (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide has a number of biochemical and physiological effects. It has been found to reduce inflammation and pain, and to have anticonvulsant properties. It has also been shown to inhibit the growth of cancer cells and to protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide in lab experiments is its potential therapeutic applications. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental conditions.

Future Directions

There are several future directions for research on (E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative diseases. Another direction is to better understand its mechanism of action, which could lead to the development of more effective therapeutic agents. Additionally, future research could focus on developing new synthesis methods for the compound to improve its yield and purity.
Conclusion:
(E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide is a chemical compound that has shown potential as a therapeutic agent for various medical conditions. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a promising candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. However, further research is needed to fully understand its mechanism of action and to develop more effective therapeutic agents based on this compound.

Synthesis Methods

(E)-1-(1-(3-(3,4-dimethoxyphenyl)acryloyl)azetidin-3-yl)piperidine-4-carboxamide can be synthesized using a variety of methods. One of the most common methods is the reaction between piperidine-4-carboxylic acid and (E)-1-(3,4-dimethoxyphenyl)-2-bromoethylene. The resulting compound is then treated with azetidine to obtain the final product.

Scientific Research Applications

The compound has been the subject of scientific research for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.